Cas no 90676-30-5 ( )

• Product Name: &nbsp
• CAS No: 90676-30-5
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 995033
• PubChem ID: 226595
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2,5-diethylcyclopentan-1-ol
• NSC17222
• DTXSID50280512
• NSC-17222
• 90676-30-5
•  

• Inchi： 1S/C9H18O/c1-3-7-5-6-8(4-2)9(7)10/h7-10H,3-6H2,1-2H3
• InChI Key： HHEOJCPIEOFCDC-UHFFFAOYSA-N
• SMILES： OC1C(CC)CCC1CC

Computed Properties

• Exact Mass: 142.136
• Monoisotopic Mass: 142.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.884
• Boiling Point: 191.8°C at 760 mmHg
• Flash Point: 75.2°C
• Refractive Index: 1.45
• PSA: 20.23000
• LogP: 2.19350